3-Methyl-2-phenyl-but-2-enenitrile

• Molecular Formula: C11H11N
• Molecular Weight: 157.21 g/mol
• IUPAC Name: 3-methyl-2-phenylbut-2-enenitrile
• InChI: InChI=1S/C11H11N/c1-9(2)11(8-12)10-6-4-3-5-7-10/h3-7H,1-2H3
• InChI Key: IWOSBVMKLPSAAJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=C(C#N)C1=CC=CC=C1)C

Description

3-Methyl-2-phenyl-but-2-enenitrile is a useful research compound. Its molecular formula is C11H11N and its molecular weight is 157.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzyl cyanide (50.0 g, 0.43 mol) is dissolved in a mixture of acetone (150 ml) and methanol (20 ml) and then KOH (10 g, 0.15 mol) is added under stirring. After complete dissolution the brown mixture is heated to 65° C. (oil bath) during 90 min. The mixture is concentrated in a rotary evaporator, the residue is dissolved in toluene and washed 3 times with half saturated aq. NaCl-solution. The organic layer is dried over MgSO4, the solvent removed under reduced pressure and the residue distilled over a short-path apparatus at 0.07 mbar. The fraction distilling at 77° C. is collected (33 g) and subjected to a fine distillation over a Widmer-column to yield 31.3 g (47%) of 3-methyl-2-phenyl-but-2-ene nitrile as colourless oil (b.p. 85° C./0.05 mbar).